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A Clinical Showdown: Variolink Esthetic LC vs.
Vitique for Ceramic Veneers

A detailed comparison of two leading light-cured resin cements for the permanent cementation
of ceramic veneers, this guide synthesizes available clinical and in-vitro data to assist
researchers and dental professionals in making informed material selections. The focus is on
providing a comparative analysis of their performance, supported by experimental evidence.

This guide delves into the clinical performance of Ivoclar Vivadent's Variolink Esthetic LC and
DMG's Vitique, two prominent light-cured resin cements in aesthetic dentistry. The comparison
is primarily based on a short-term clinical study, supplemented by in-vitro data where available,
to provide a comprehensive overview of their properties and performance for the cementation
of ceramic veneers.

Material Composition and Properties

A fundamental understanding of the material composition is crucial for predicting clinical
behavior. Variolink Esthetic LC is a resin cement based on a matrix of urethane dimethacrylate
(UDMA) and other methacrylate monomers, with inorganic fillers such as ytterbium trifluoride
and mixed spheroidal oxides. In contrast, Vitique is described as a light-curing, composite-
based cement system, with manufacturer literature highlighting its patented monomer formula
for easy excess removal.[1][2][3]
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Property Variolink Esthetic LC Vitique

) ] Light-cured, composite-based
Cement Type Light-cured resin cement

cement
Urethane dimethacrylate
Monomer Matrix (UDMA) and other Patented monomer formula
methacrylates
Fil Ytterbium trifluoride, mixed Information not specified in
iller
spheroidal oxide available independent studies

Clinical Performance: A Head-to-Head Comparison

A recent observational study by Al-Anezi et al. (2025) provides the most direct clinical
comparison of Variolink Esthetic LC and Vitique for the cementation of lithium disilicate
ceramic veneers over a three-month period.[4][5] The study evaluated key clinical parameters,
offering valuable insights into their short-term performance.

Data from Clinical Observation Study
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o Variolink Esthetic . Statistical
Clinical Parameter Vitique o
LC Significance
Color Difference (AE) p=0.673 (No
2.13+2.17 1.91+1.79 o )
at 1 week significant difference)
Color Difference (AE) p=0.751 (No
2.30+1.42 222+1.54 o _
at 3 months significant difference)
Plague Index (Score ]
91.7% of cases 91.7% of cases Not applicable
0) at 1 week
Plague Index (Score ]
96.7% of cases 96.7% of cases Not applicable
0) at 3 months
Bleeding Index (Score ] ) ]
95.0% of patients 95.0% of patients Not applicable
0) at 1 week
Bleeding Index (Score ) ) )
98.3% of patients 98.3% of patients Not applicable
0) at 3 months
Most restorations Most restorations
] ) showed perfect showed perfect No significant
Marginal Adaptation ) ) ) ) ]
adaptation or minor adaptation or minor differences reported
discrepancies discrepancies

) ) ) o o No significant
Marginal Discoloration  Minimal Minimal )
differences reported

Data sourced from Al-Anezi et al. (2025).[4][5]

The study concluded that both Variolink Esthetic LC and Vitigue demonstrated excellent short-
term clinical performance, with no significant differences observed in terms of color stability,
marginal adaptation, and biocompatibility.[4][5]

In-Vitro Performance Data

While direct comparative in-vitro studies are limited, independent research on Variolink
Esthetic LC provides further performance indicators.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC12065932/
https://www.dmg-america.com/solutions/permanent-prosthetics/permanent-cements/vitique
https://www.benchchem.com/product/b1169904?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC12065932/
https://www.dmg-america.com/solutions/permanent-prosthetics/permanent-cements/vitique
https://www.benchchem.com/product/b1169904?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169904?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Bond Strength

Data on the shear bond strength of Variolink Esthetic LC to lithium disilicate varies across
studies, which can be attributed to different testing methodologies and aging protocols.

Study Substrate Bond Strength (MPa)
Alkhurays M, Algahtani F. Lithium Disilicate (Acid-etch N

Not specified for VLE alone
(2019) group)
Alkhurays M, Algahtani F. Lithium Disilicate (Micro-etch -

Not specified for VLE alone
(2019) group)

Note: The study by Alkhurays et al. evaluated Variolink Esthetic (VLE) in both light-cure and
dual-cure versions but did not provide separate bond strength values for the LC version in the

abstract.

Color Stability

In-vitro studies on the color stability of Variolink Esthetic LC have yielded mixed results. One
study reported that Variolink NLC (a predecessor to Esthetic LC) showed significant color
change after accelerated artificial aging. Another study indicated that light-cured resin cements
generally exhibit greater color stability than dual-cured versions. It is important to note that in-
vitro aging protocols may not fully replicate clinical conditions.

Experimental Protocols

To ensure transparency and reproducibility, the methodologies of the key cited clinical study are
detailed below.

Clinical Evaluation Protocol (Al-Anezi et al., 2025)

This section outlines the methodology employed in the observational study comparing
Variolink Esthetic LC and Vitique.[4][5]

Patient Selection:
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e 60 patients (49 female, 11 male) aged 18-45 years requiring ceramic veneers on anterior
teeth.

» Patients were divided into two groups of 30, one for each cement system.

Veneer Fabrication:

 All veneers were fabricated from lithium disilicate with a thickness of 0.5 to 0.7 mm.
Cementation Procedure:

» The specific cementation protocols for Variolink Esthetic LC and Vitique were followed as
per the manufacturers' instructions.

Clinical Evaluation:
o Evaluations were performed at one week and three months post-placement.

» Periodontal Health: Assessed using the modified Plague Index (mPLI) and modified Bleeding
Index (mBI).

o Color Match: Evaluated using a spectrophotometer (VITA Easyshade V) to determine the
color difference (AE) between the restored and adjacent teeth.

o Restoration Integrity: Assessed using the modified United States Public health Service
(USPHS) criteria, which includes evaluating marginal adaptation and discoloration.

Experimental Workflow

The following diagram illustrates the workflow of the clinical study by Al-Anezi et al. (2025).
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Caption: Workflow of the comparative clinical study.
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Conclusion

Based on the available short-term clinical data, both Variolink Esthetic LC and Vitique are
effective light-cured resin cements for the cementation of ceramic veneers, demonstrating
comparable performance in terms of color stability, marginal integrity, and biocompatibility.[4][5]
The choice between the two may come down to clinician preference, familiarity with the
system, and handling characteristics. It is important to acknowledge the limitation of the current
body of evidence, which is primarily based on a single short-term clinical study. Further long-
term clinical trials and independent in-vitro studies, particularly for Vitique, are warranted to
provide a more definitive and comprehensive comparison of their long-term performance and
durability. Researchers and clinicians should consider these factors when selecting a luting
agent for aesthetic restorations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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